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Compound of Interest

Compound Name: Dimethyl 5-chloroisophthalate

Cat. No.: B1346161

Essential Safety and Handling Guide for
Dimethyl 5-chloroisophthalate

This guide provides immediate safety, operational, and disposal information for laboratory
professionals, including researchers, scientists, and drug development professionals, who
handle Dimethyl 5-chloroisophthalate. The following procedural guidance is designed to
ensure the safe handling of this chemical and to serve as a trusted resource for laboratory
safety.

Chemical Identifier:
+ Name: Dimethyl 5-chloroisophthalate
e CAS Number: 20330-90-9

Hazard Summary: Dimethyl 5-chloroisophthalate is classified as harmful and an irritant.[1] It
is harmful if swallowed, inhaled, or in contact with skin.[1] It is also known to cause serious eye
irritation, skin irritation, and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
Engineering controls, such as a chemical fume hood, should be the primary method of
exposure control, supplemented by the following PPE:
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Protection Type

Specific Equipment

Standard/Notes

Eye/Face Protection

Chemical safety goggles or a
face shield where splashing is

possible.

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166 regulations.

[2](3]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Lab coat

or chemical-resistant apron.

Inspect gloves before use.[4]
Remove and replace
immediately if incidental splash

exposure occurs.

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required if ventilation is
inadequate or if dust is

generated.[4]

Operational and Disposal Plan: Step-by-Step

Guidance

This section provides a procedural workflow for the safe handling, use, and disposal of

Dimethyl 5-chloroisophthalate.

1. Preparation and Handling:

» Ventilation: Always handle Dimethyl 5-chloroisophthalate in a well-ventilated area,

preferably within a certified chemical fume hood to control airborne dust and vapors.[1][4]

e Donning PPE: Before handling the compound, put on all required PPE as specified in the

table above.

» Handling: Avoid direct contact with skin and eyes.[1][2] Prevent the formation of dust and

aerosols.[1] Use non-sparking tools to prevent fire caused by electrostatic discharge.[1] Do

not eat, drink, or smoke in the handling area.

2. Accidental Release Measures:

o Personal Precautions: In case of a spill, ensure adequate ventilation and wear all prescribed

personal protective equipment.[2] Avoid breathing dust and vapors.[1][2]
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o Containment and Clean-up: For solid spills, carefully sweep up the material and shovel it into
a suitable, labeled container for disposal.[2] Avoid generating dust.[2] Adhered or collected
material should be promptly disposed of in accordance with appropriate laws and
regulations.[1]

3. First-Aid Measures:

« If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[1]

e Following Skin Contact: Immediately take off contaminated clothing. Wash off with soap and
plenty of water and consult a doctor.[1]

» Following Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

e Following Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[1]

4. Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
e Incompatible materials include strong oxidizing agents.[2]

5. Waste Disposal Plan:

o Waste Characterization: Dimethyl 5-chloroisophthalate waste is considered hazardous
chemical waste.

o Containerization: Dispose of waste material in a designated, approved hazardous waste
container that is properly labeled.

» Disposal: The disposal of the waste must be carried out by a licensed waste disposal
contractor and in accordance with local, state, and federal regulations. Do not empty into
drains.[2]

Experimental Workflow
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The following diagram illustrates the standard operating procedure for handling Dimethyl 5-

chloroisophthalate.

Workflow for Handling Dimethyl 5-chloroisophthalate
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Caption: Standard operating procedure for Dimethyl 5-chloroisophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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